Diisononyl Phthalate Diisononyl Phthalate Diisononyl phthalate is the diisononyl ester of benzene-1,2-dicarboxylic acid. It has a role as a plasticiser. It is a phthalate ester and a diester.
Di-isononyl phthalate is an oily colorless liquid with a slight ester odor. Denser than water. Insoluble in water. (USCG, 1999)
Brand Name: Vulcanchem
CAS No.: 20548-62-3
VCID: VC0122871
InChI: InChI=1S/C26H42O4/c1-21(2)15-9-5-7-13-19-29-25(27)23-17-11-12-18-24(23)26(28)30-20-14-8-6-10-16-22(3)4/h11-12,17-18,21-22H,5-10,13-16,19-20H2,1-4H3
SMILES: CC(C)CCCCCCOC(=O)C1=CC=CC=C1C(=O)OCCCCCCC(C)C
Molecular Formula: C26H42O4
Molecular Weight: 418.6 g/mol

Diisononyl Phthalate

CAS No.: 20548-62-3

Reference Standards

VCID: VC0122871

Molecular Formula: C26H42O4

Molecular Weight: 418.6 g/mol

Diisononyl Phthalate - 20548-62-3

CAS No. 20548-62-3
Product Name Diisononyl Phthalate
Molecular Formula C26H42O4
Molecular Weight 418.6 g/mol
IUPAC Name bis(7-methyloctyl) benzene-1,2-dicarboxylate
Standard InChI InChI=1S/C26H42O4/c1-21(2)15-9-5-7-13-19-29-25(27)23-17-11-12-18-24(23)26(28)30-20-14-8-6-10-16-22(3)4/h11-12,17-18,21-22H,5-10,13-16,19-20H2,1-4H3
Standard InChIKey HBGGXOJOCNVPFY-UHFFFAOYSA-N
Impurities Phthalates are produced with a high degree of purity (> 99.5%), in terms of ester content. Trace impurities have been summarised from producers' data ... i-nonanol ca 0.04%, isononylbenzoate ca 0.03%, n-butylisononyl phthalate ca 0.1%, Water 0.02 - 0.03% ... Bisphenol-A may be included upon request by customer /From table/
SMILES CC(C)CCCCCCOC(=O)C1=CC=CC=C1C(=O)OCCCCCCC(C)C
Canonical SMILES CC(C)CCCCCCOC(=O)C1=CC=CC=C1C(=O)OCCCCCCC(C)C
Boiling Point 172 °F at 760 mm Hg (USCG, 1999)
at 0.7kPa: 244-252 °C
Colorform Colorless liquid
Density 0.972 g/cu m at 20 °C/20 °C
Relative density (water = 1): 0.98
Flash Point greater than 200 °F (NTP, 1992)
221 °C c.c.
Melting Point -48 °C
-43 °C
Physical Description Di-isononyl phthalate is an oily colorless liquid with a slight ester odor. Denser than water. Insoluble in water. (USCG, 1999)
Liquid; OtherSolid; PelletsLargeCrystals
OILY VISCOUS LIQUID.
Description Diisononyl phthalate is the diisononyl ester of benzene-1,2-dicarboxylic acid. It has a role as a plasticiser. It is a phthalate ester and a diester.
Di-isononyl phthalate is an oily colorless liquid with a slight ester odor. Denser than water. Insoluble in water. (USCG, 1999)
Shelf Life Stable under recommended storage conditions.
Solubility Insoluble (<1 mg/ml at 70° F) (NTP, 1992)
In water, 0.2 mg/L at 20 °C
Soluble in acetone, methanol, benzene, ethyl ether
Solubility in water, g/100ml at 20 °C:
Synonyms 1,2-Benzenedicarboxylic Acid 1,2-Bis(7-methyloctyl) Ester;_x000B_1,2-Benzenedicarboxylic Acid, Bis(7-methyloctyl) Ester; Phthalic Acid Bis(7-methyloctyl) Ester; Bis(7-Methyl-1-octanol ) Phthalate; Bis(7-methyloctyl) Phthalate; DINP
Vapor Pressure 5.4X10-7 mm Hg at 25 °C
Vapor pressure, Pa at 20 °C:
PubChem Compound 590836
Last Modified Nov 11 2021
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